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Compound of Interest

Compound Name: 2-Methoxybenzoic acid-d3

Cat. No.: B127334

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides detailed, step-by-step procedures for the safe disposal of 2-
Methoxybenzoic acid-d3, a deuterated analog of o-anisic acid. Adherence to these protocols
Is essential for minimizing risks and complying with regulatory standards.

Essential Safety and Handling Precautions

2-Methoxybenzoic acid is classified as a hazardous substance that can cause skin and serious
eye irritation, as well as potential respiratory irritation.[1][2][3] Therefore, all handling and
disposal procedures must be conducted with appropriate personal protective equipment (PPE)
in a well-ventilated area or under a chemical fume hood.[1][2]

Required Personal Protective Equipment (PPE):

e Hand Protection: Impervious chemical-resistant gloves (e.g., nitrile rubber).
o Eye and Face Protection: Chemical safety goggles or a face shield.[2]

» Skin and Body Protection: A lab coat or other suitable protective clothing.[2]

» Respiratory Protection: In situations where dust may be generated or ventilation is
inadequate, a NIOSH-approved dust respirator is necessary.[1][2]
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Quantitative Data for 2-Methoxybenzoic acid

The following table summarizes key quantitative data for 2-Methoxybenzoic acid, which is
essential for its proper handling and storage.

Property Value

Molecular Formula CsHsD30s3

Molecular Weight 155.17 g/mol

CAS Number 114751-73-0

Melting Point 106 °C[4]

Boiling Point 279-280 °C @ 760 mm Hg[4]

Solubility Soluble in boiling water and organic solvents.[4]
Hazard Classifications Skin Irritant 2, Eye Irritant 2A, STOT SE 3[2]

Experimental Protocols for Disposal

The recommended method for the disposal of 2-Methoxybenzoic acid-d3 is through an
authorized hazardous waste collection service.[1] Incineration by a licensed facility is a
common and effective disposal route.[2] Do not dispose of this chemical into drains or the
environment.[1][3]

Step 1: Waste Segregation and Collection

e Solid Waste: Collect any unused or expired 2-Methoxybenzoic acid-d3, along with grossly
contaminated materials like weighing papers or spatulas, in a designated and clearly labeled
hazardous waste container. The container must be sealable and made of a compatible
material.[1][5]

» Liquid Waste: Any solutions containing 2-Methoxybenzoic acid-d3 should be collected in a
separate, labeled, and sealed container for liquid hazardous waste. Do not mix with other
waste streams unless explicitly permitted by your institution's environmental health and
safety (EHS) department.[5]
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» Contaminated Labware: Glassware and other reusable lab equipment that have been in
contact with the chemical should be decontaminated. If decontamination is not possible, they
must be disposed of as solid hazardous waste.[5]

Step 2: Spill Management

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and
environmental contamination.

e Minor Spills:
o Ensure the area is well-ventilated.[1]
o Wearing the appropriate PPE, clean up the spill immediately.[1]

o Use a dry clean-up method; avoid generating dust.[1] You can cover the spill with an
absorbent, non-combustible material like sand or vermiculite.[5]

o Carefully sweep or vacuum the material into a labeled container for hazardous waste
disposal.[1][6]

o Decontaminate the spill area and all cleaning equipment.
e Major Spills:
o Evacuate all non-essential personnel from the area and move upwind if possible.[1]

o Alert your institution's emergency response team or fire brigade, informing them of the
location and nature of the hazard.[1]

o Control personal contact with the substance by using appropriate PPE, including a dust
respirator.[1]

o Prevent the spillage from entering drains, sewers, or watercourses.[1]

Step 3: Final Disposal
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» Store the sealed and labeled hazardous waste containers in a cool, dry, and well-ventilated
area, away from incompatible materials such as strong oxidizing agents and strong bases.[2]

» Arrange for the collection of the waste by a licensed hazardous waste disposal contractor,
following all local, state, and federal regulations.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-
Methoxybenzoic acid-d3.
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Figure 1. Disposal Workflow for 2-Methoxybenzoic acid-d3

Click to download full resolution via product page

Disposal Workflow for 2-Methoxybenzoic acid-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR5344_msds.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-1-Z5.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1351336&productDescription=2-METHOXYBENZOIC+ACD+500G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxybenzoic-acid
https://www.benchchem.com/pdf/Proper_Disposal_of_2_5_Dimethoxybenzoic_Acid_A_Step_by_Step_Guide.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/Methoxybenzoicacid.htm
https://www.benchchem.com/product/b127334#2-methoxybenzoic-acid-d3-proper-disposal-procedures
https://www.benchchem.com/product/b127334#2-methoxybenzoic-acid-d3-proper-disposal-procedures
https://www.benchchem.com/product/b127334#2-methoxybenzoic-acid-d3-proper-disposal-procedures
https://www.benchchem.com/product/b127334#2-methoxybenzoic-acid-d3-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b127334?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

